Cas no 95767-60-5 (2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid)

95767-60-5 structure
Product name:2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid
2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((4-Methyl-2-oxo-2H-chromen-6-yl)oxy)acetic acid
- [(4-Methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid
- [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid(SALTDATA: FREE)
- EN300-39328
- Z382707488
- 95767-60-5
- BIM-0012932.P001
- SMR000135546
- CBMicro_012976
- BS-41193
- MFCD02215404
- 2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid
- CHEMBL1612454
- HMS2419O03
- CB01363
- SMSF0013696
- MLS000530566
- Oprea1_817377
- 2-((4-Methyl-2-oxo-2H-chromen-6-yl)oxy)aceticacid
- AKOS005563885
- 2-(4-methyl-2-oxochromen-6-yl)oxyacetic acid
- 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid
-
- MDL: MFCD02215404
- Inchi: InChI=1S/C12H10O5/c1-7-4-12(15)17-10-3-2-8(5-9(7)10)16-6-11(13)14/h2-5H,6H2,1H3,(H,13,14)
- InChI Key: NBDCLFDWCPWSQW-UHFFFAOYSA-N
- SMILES: CC1=CC(=O)OC2=C1C=C(C=C2)OCC(=O)O
Computed Properties
- Exact Mass: 234.053
- Monoisotopic Mass: 234.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8Ų
- XLogP3: 1.4
Experimental Properties
- Density: 1.375
- Boiling Point: 470.7°C at 760 mmHg
- Flash Point: 188.2°C
- Refractive Index: 1.588
2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B499638-1g |
2-[(4-Methyl-2-oxo-2H-chromen-6-yl)oxy]acetic Acid |
95767-60-5 | 1g |
$ 295.00 | 2022-06-07 | ||
Enamine | EN300-39328-0.05g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
TRC | B499638-100mg |
2-[(4-Methyl-2-oxo-2H-chromen-6-yl)oxy]acetic Acid |
95767-60-5 | 100mg |
$ 50.00 | 2022-06-07 | ||
Enamine | EN300-39328-0.1g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 0.1g |
$22.0 | 2025-02-20 | |
TRC | B499638-500mg |
2-[(4-Methyl-2-oxo-2H-chromen-6-yl)oxy]acetic Acid |
95767-60-5 | 500mg |
$ 185.00 | 2022-06-07 | ||
Enamine | EN300-39328-0.5g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 0.5g |
$50.0 | 2025-02-20 | |
Enamine | EN300-39328-1.0g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 1.0g |
$64.0 | 2025-02-20 | |
Enamine | EN300-39328-2.5g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 2.5g |
$129.0 | 2025-02-20 | |
Enamine | EN300-39328-0.25g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 0.25g |
$32.0 | 2025-02-20 | |
Enamine | EN300-39328-5.0g |
2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid |
95767-60-5 | 95.0% | 5.0g |
$228.0 | 2025-02-20 |
2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid Related Literature
-
Sebastiano Masuri,Maria Grazia Cabiddu,Luká? Moráň,Tereza Vesselá,Martin Bartosik,Josef Havel,Francesca Meloni,Enzo Cadoni,Petr Vaňhara,Tiziana Pivetta New J. Chem. 2023 47 15125
95767-60-5 (2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxyacetic Acid) Related Products
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